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Compound of Interest

Compound Name: 6-Bromo-3-methyl-1H-indole

Cat. No.: B595078

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety precautions and handling procedures for
6-Bromo-3-methyl-1H-indole (CAS No. 1219741-50-0). The information compiled is based on
available safety data for the compound and structurally related bromo-indole derivatives.
Adherence to these guidelines is crucial for minimizing risks in a laboratory setting.

Hazard Identification and Classification

6-Bromo-3-methyl-1H-indole is classified as a hazardous substance. The primary known
hazard is skin irritation.[1] Due to the general reactivity and potential biological activity of
substituted indoles, it should be handled with care, assuming it may have other potential
hazards not yet fully characterized.

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) data
available for 6-Bromo-3-methyl-1H-indole indicates the following classification:

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
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This classification is based on a single notification to the ECHA C&L Inventory and may not be
exhaustive.

Safety and Handling Precautions

Proper handling and storage are essential to prevent exposure and ensure the integrity of the
compound.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedures
should be conducted to determine the appropriate level of PPE. The following are minimum
recommendations for handling 6-Bromo-3-methyl-1H-indole:

Protection Type Recommended Equipment

Chemical safety goggles or a face shield
meeting OSHA 29 CFR 1910.133 or European
Standard EN166 standards should be worn.[2]

[3]

Eye and Face Protection

Chemical-resistant gloves, such as nitrile
Hand Protection rubber, are required. It is advisable to double-

glove for added protection.[2]

Work should be conducted in a well-ventilated
area, preferably within a certified chemical fume
) ) hood.[2][4] If there is a risk of generating dust or
Respiratory Protection
aerosols, a NIOSH/MSHA or European
Standard EN 149 approved respirator (e.g., N95

dust mask) should be used.[2][3]

A laboratory coat, long-sleeved shirt, and long

Body Protection pants should be worn to cover all exposed skin.

[2]

i Closed-toe shoes are mandatory in the
Foot Protection
laboratory.[2]
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Engineering Controls

o Ventilation: All weighing and solution preparation of 6-Bromo-3-methyl-1H-indole should be
performed in a certified chemical fume hood to minimize inhalation exposure.[4]

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.[2]

Hygiene Measures

» Avoid all personal contact, including inhalation of dust or fumes.

» Do not eat, drink, or smoke in areas where the chemical is handled.

e Wash hands thoroughly with soap and water after handling.

o Contaminated work clothing should be laundered separately before reuse.

Experimental Protocols

The following protocols outline the general procedures for the safe handling, storage, and
disposal of 6-Bromo-3-methyl-1H-indole.

Handling Protocol

» Preparation: Before starting any work, ensure the chemical fume hood is operational and the
workspace is clean and uncluttered. Assemble all necessary equipment and reagents.

o Personal Protective Equipment: Don the appropriate PPE as detailed in section 2.1.

» Dispensing: As 6-Bromo-3-methyl-1H-indole is a solid, handle it carefully to avoid
generating dust. Use appropriate tools for weighing and transferring the compound.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

» Post-Handling: After use, decontaminate all work surfaces and equipment. Thoroughly wash
hands and any exposed skin.
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Storage

o Store in a tightly sealed, properly labeled container.
e Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.

Spill and Leak Procedures
e Minor Spills:

o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, carefully sweep or shovel the solid material into a suitable,
labeled hazardous waste container, avoiding dust generation.

o If the spill involves a solution, absorb it with an inert material such as vermiculite or sand.

o Decontaminate the spill area with a suitable solvent (e.g., alcohol) followed by soap and
water.

e Major Spills:
o Evacuate the area immediately.
o Contact your institution's environmental health and safety department.

o Prevent entry into the area until it has been deemed safe by trained personnel.

Disposal

» Dispose of 6-Bromo-3-methyl-1H-indole and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.

» Do not dispose of down the drain or in regular trash.

e Waste containers must be clearly labeled with "Hazardous Waste" and the chemical name.
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First Aid Measures

In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact . :
Remove contaminated clothing and shoes. If

skin irritation occurs, seek medical advice.[2]

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Call a poison center or

doctor if you feel unwell.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . )
unconscious person. Call a poison center or

doctor immediately.[2]

Biological Activity and Toxicology

Substituted indoles are a class of compounds with a wide range of biological activities.[5][6]
Brominated indoles, in particular, have demonstrated potential as anti-inflammatory, anticancer,
and antimicrobial agents.[7] 6-Bromo-3-methyl-1H-indole is reportedly used as an
intermediate in the synthesis of pharmaceuticals, including serotonin receptor modulators and
anticancer agents.[8] The toxicology of many substituted indoles is not fully characterized, and
they should be handled as potentially toxic substances.
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As a specific signaling pathway for 6-Bromo-3-methyl-1H-indole is not well-established in
publicly available literature, a diagram illustrating a known biological pathway is not included.
Instead, a logical workflow for the safe handling of this compound is provided below.

Safe Handling Workflow

Preparation

Don Appropriate PPE Verify Fume Hood Operation Gather Materials & Reagents
Weigh Compound in Hood Follow Spill Protocol Administer First Aid

Prepare Solution in Hood

Post-Handlinvg & Cleanup

Decontaminate Surfaces & Glassware

;

Dispose of Waste

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Bromo-3-methyl-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-1H-indole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595078#6-bromo-3-methyl-1h-indole-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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